Cas no 918340-81-5 (2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-)
918340-81-5 structure
Product Name:2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-
CAS No:918340-81-5
MF:C15H12O3
MW:240.253984451294
CID:777308
PubChem ID:71427455
Update Time:2025-04-19
2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris- Chemical and Physical Properties
Names and Identifiers
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- 2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris-
- 3-[3,5-bis(3-hydroxyprop-1-ynyl)phenyl]prop-2-yn-1-ol
- DTXSID30846195
- 3,3',3''-(Benzene-1,3,5-triyl)tri(prop-2-yn-1-ol)
- 918340-81-5
-
- Inchi: 1S/C15H12O3/c16-7-1-4-13-10-14(5-2-8-17)12-15(11-13)6-3-9-18/h10-12,16-18H,7-9H2
- InChI Key: SFQSBIWJXXWZAV-UHFFFAOYSA-N
- SMILES: OCC#CC1C=C(C#CCO)C=C(C#CCO)C=1
Computed Properties
- Exact Mass: 240.078644241g/mol
- Monoisotopic Mass: 240.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 60.7Ų
2-Propyn-1-ol, 3,3',3''-(1,3,5-benzenetriyl)tris- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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